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Compound of Interest

Compound Name: 1-Benzyl-2-pyrrolidinone

Cat. No.: B1346716

An In-depth Technical Guide to 1-Benzyl-2-pyrrolidinone

This guide provides a detailed overview of the physicochemical properties of 1-Benzyl-2-
pyrrolidinone, a compound utilized in pharmaceutical and organic synthesis. The information
is tailored for researchers, scientists, and professionals in drug development, presenting key
data in a structured format.

Core Physicochemical Data

1-Benzyl-2-pyrrolidinone, also known as N-benzylpyrrolidin-2-one, is a five-membered lactam
ring bearing a benzyl substituent at the nitrogen atom. Its fundamental properties are
summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1346716?utm_src=pdf-interest
https://www.benchchem.com/product/b1346716?utm_src=pdf-body
https://www.benchchem.com/product/b1346716?utm_src=pdf-body
https://www.benchchem.com/product/b1346716?utm_src=pdf-body
https://www.benchchem.com/product/b1346716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula C11H13NO [L1121[31[4115]
Molecular Weight 175.23 g/mol [1112][31[4]
Monoisotopic Mass 175.099714038 g/mol [6]

CAS Number 5291-77-0 [1131[4][5116][7]
Appearance Clear colorless to yellow liquid [5][6]

Density 1.095 g/mL at 25 °C [21[31[7]
Refractive Index n20/D 1.552 [21[31[7]
Solubility Slightly soluble in water [2][7]

Synthetic Utility and Experimental Workflow

1-Benzyl-2-pyrrolidinone serves as a versatile intermediate in organic synthesis.[6] A notable
application is its use in the synthesis of N-benzylpyrrolidine through a reduction reaction. This
process is a key step in the elaboration of more complex molecular architectures for
pharmaceutical applications.[7][8]

Experimental Protocol: Reduction of 1-Benzyl-2-
pyrrolidinone

A common experimental procedure for the reduction of 1-Benzyl-2-pyrrolidinone involves the
use of a reducing agent such as lithium N,N-dialkylaminoborohydrides in an appropriate
solvent like tetrahydrofuran (THF).[7][8] The reaction proceeds by the nucleophilic attack of the
hydride on the carbonyl carbon of the lactam, followed by workup to yield the corresponding
amine, N-benzylpyrrolidine.

The logical workflow for this chemical transformation can be visualized as follows:
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Caption: Workflow for the reduction of 1-Benzyl-2-pyrrolidinone.

While 1-Benzyl-2-pyrrolidinone is a valuable building block in the synthesis of various drugs,
including antipsychotics and analgesics, detailed information on its direct involvement in
specific biological signaling pathways is not extensively documented in the public domain.[6] Its
primary role, as highlighted in the available literature, is that of a precursor and solvent in the
broader context of chemical and pharmaceutical research.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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